3-(5-Bromothiophen-2-yl)-6-(furan-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C11H5BrN4OS2
• Molecular Weight: 353.2 g/mol
• IUPAC Name: 3-(5-bromothiophen-2-yl)-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C11H5BrN4OS2/c12-8-4-3-7(18-8)9-13-14-11-16(9)15-10(19-11)6-2-1-5-17-6/h1-5H
• InChI Key: FQMCSWNQJLKBSM-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN3C(=NN=C3S2)C4=CC=C(S4)Br

Description

3-(5-Bromothiophen-2-yl)-6-(furan-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has garnered interest due to its unique structural features and potential applications in various fields of science and industry. This compound is characterized by the presence of a bromothiophene moiety and a furan ring, which are fused with a triazolo-thiadiazole core. The combination of these heterocycles imparts distinct chemical and physical properties to the compound, making it a subject of study in synthetic chemistry and material science.

Preparation Methods

The synthesis of 3-(5-Bromothiophen-2-yl)-6-(furan-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole typically involves the cyclocondensation of appropriate hydrazine derivatives with ortho esters or other suitable reagents under controlled conditions. One common method involves the reaction of 5-bromothiophene-2-carboxylic acid hydrazide with furan-2-carboxylic acid in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3) or polyphosphoric acid (PPA). The reaction is usually carried out under reflux conditions to facilitate the formation of the triazolo-thiadiazole ring system .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

3-(5-Bromothiophen-2-yl)-6-(furan-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom in the thiophene ring can be replaced by other substituents through nucleophilic substitution reactions. Common reagents for these reactions include organolithium or Grignard reagents.

Oxidation and Reduction: The compound can undergo oxidation reactions to form sulfoxides or sulfones, and reduction reactions to yield thiols or thioethers. Typical oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4), while reducing agents may include lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Cyclization Reactions: The compound can participate in cyclization reactions to form more complex polycyclic structures. These reactions often require specific catalysts and reaction conditions to proceed efficiently.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an organolithium reagent may yield a new compound with an alkyl group replacing the bromine atom.

Scientific Research Applications

3-(5-Bromothiophen-2-yl)-6-(furan-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex heterocyclic compounds. Its unique structure allows for the exploration of new synthetic pathways and the development of novel materials.

Biology: The compound has shown potential as a bioactive molecule with antimicrobial, antifungal, and anticancer properties. Studies have demonstrated its ability to inhibit the growth of certain bacterial and fungal strains, as well as its cytotoxic effects on cancer cell lines.

Medicine: Due to its bioactive properties, the compound is being investigated for its potential use in drug development. Researchers are exploring its mechanism of action and its efficacy in treating various diseases.

Industry: The compound’s unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Mechanism of Action

The mechanism of action of 3-(5-Bromothiophen-2-yl)-6-(furan-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves its interaction with specific molecular targets and pathways. In biological systems, the compound may inhibit the activity of certain enzymes or disrupt cellular processes by binding to specific receptors or proteins. For example, its antimicrobial activity may result from the inhibition of bacterial cell wall synthesis or the disruption of membrane integrity. In cancer cells, the compound may induce apoptosis (programmed cell death) by activating specific signaling pathways or by causing DNA damage .

Comparison with Similar Compounds

3-(5-Bromothiophen-2-yl)-6-(furan-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be compared with other similar compounds, such as:

3-(5-Bromothiophen-2-yl)-6-(thiophen-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole: This compound has a thiophene ring instead of a furan ring, which may result in different electronic and chemical properties.

3-(5-Bromothiophen-2-yl)-6-(pyridin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole: The presence of a pyridine ring introduces basicity and potential coordination sites for metal ions, which can be useful in catalysis and coordination chemistry.

3-(5-Bromothiophen-2-yl)-6-(phenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole: The phenyl ring provides additional stability and may enhance the compound’s ability to participate in π-π stacking interactions, which are important in material science applications.

The uniqueness of this compound lies in its combination of bromothiophene and furan rings, which impart distinct electronic and steric properties that can be exploited in various scientific and industrial applications.